Cas no 1176467-77-8 (2-chloro-N-cyclopentyl-N-[(thiophen-2-yl)methyl]acetamide)

• Product Name: 2-chloro-N-cyclopentyl-N-[(thiophen-2-yl)methyl]acetamide
• CAS No: 1176467-77-8
• MF: C₁₂H₁₆ClNOS
• MW: 257.779541015625
• CID: 5230902
• PubChem ID: 39359468
• Update Time: 2025-05-19

2-chloro-N-cyclopentyl-N-[(thiophen-2-yl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-cyclopentyl-N-[(thiophen-2-yl)methyl]acetamide
• Z381549640
• EN300-38372
• 1176467-77-8

• Inchi： 1S/C12H16ClNOS/c13-8-12(15)14(10-4-1-2-5-10)9-11-6-3-7-16-11/h3,6-7,10H,1-2,4-5,8-9H2
• InChI Key： UCIVSCVEPBLQJC-UHFFFAOYSA-N
• SMILES： ClCC(N(CC1=CC=CS1)C1CCCC1)=O

Computed Properties

• Exact Mass: 257.0641130g/mol
• Monoisotopic Mass: 257.0641130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 48.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 2-chloro-N-cyclopentyl-N-[(thiophen-2-yl)methyl]acetamide

Introduction to 2-chloro-N-cyclopentyl-N-[(thiophen-2-yl)methyl]acetamide (CAS No. 1176467-77-8)

2-chloro-N-cyclopentyl-N-[(thiophen-2-yl)methyl]acetamide, identified by its CAS number 1176467-77-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a chloro substituent, a cyclopentyl ring, and an acetamide moiety linked to a thiophen-2-ylmethyl group, exhibits a unique structural framework that has prompted extensive investigation into its potential biological activities and mechanistic roles.

The structural composition of 2-chloro-N-cyclopentyl-N-[(thiophen-2-yl)methyl]acetamide positions it as a versatile scaffold for drug discovery. The presence of the chloro group enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Meanwhile, the cyclopentyl ring contributes to steric and electronic properties that can modulate binding interactions with biological targets. The combination of the acetamide and thiophen-2-ylmethyl groups introduces both polar and aromatic functionalities, which are often critical for pharmacological efficacy.

In recent years, there has been growing interest in thiophene derivatives due to their broad spectrum of biological activities. Thiophenes, particularly those substituted at the 2-position, have been explored for their potential in treating various diseases, including neurological disorders, cancer, and infectious diseases. The incorporation of a thiophene ring into the molecular structure of 2-chloro-N-cyclopentyl-N-[(thiophen-2-yl)methyl]acetamide suggests that this compound may exhibit similar pharmacological properties.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently implicated in diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to disrupt aberrant signaling pathways that drive disease progression. The structural features of 2-chloro-N-cyclopentyl-N-[(thiophen-2-yl)methyl]acetamide, particularly the aromatic and polar interactions facilitated by the thiophene and acetamide moieties, make it a promising candidate for kinase inhibition studies.

Moreover, the chloro group in this compound can serve as a handle for further chemical modifications, allowing researchers to explore analogs with enhanced potency or selectivity. This flexibility is particularly valuable in drug development pipelines, where iterative optimization is often required to achieve desired pharmacokinetic and pharmacodynamic profiles.

Recent studies have begun to elucidate the mechanistic aspects of compounds like 2-chloro-N-cyclopentyl-N-[(thiophen-2-yl)methyl]acetamide. For instance, computational modeling has been used to predict how this molecule might interact with target proteins at the atomic level. These simulations have provided insights into key binding residues and have helped guide the design of more potent derivatives.

In addition to its potential as an inhibitor, this compound has also been investigated for its effects on other biological targets. Preliminary experiments suggest that it may exhibit anti-inflammatory properties by modulating cytokine production or inhibiting inflammatory pathways. Such findings are particularly relevant given the increasing recognition of inflammation's role in various chronic diseases.

The synthesis of 2-chloro-N-cyclopentyl-N-[(thiophen-2-yl)methyl]acetamide represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful manipulation of functional groups to construct the desired framework while maintaining high yields and purity. Advances in synthetic methodologies have made it possible to produce this compound on scales suitable for both research and potential clinical development.

As research continues to uncover new therapeutic applications, compounds like 2-chloro-N-cyclopentyl-N-[(thiophen-2-yl)methyl]acetamide are poised to play a critical role in addressing unmet medical needs. Their unique structural features offer a rich foundation for innovation, driving forward efforts in rational drug design and targeted therapy development.

The future directions for this compound include further exploration of its pharmacological profile through both in vitro and in vivo studies. By evaluating its efficacy and safety in relevant disease models, researchers can validate its potential as a lead compound or an adjunct therapy. Additionally, exploring novel synthetic routes could improve production efficiency and scalability, making it more feasible for industrial applications.

In conclusion,2-chloro-N-cyclopentyl-N-[(thiophen-2-yl)methyl]acetamide (CAS No. 1176467-77-8) is a promising molecule with significant therapeutic potential. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation in pharmaceutical research. As our understanding of disease mechanisms continues to evolve, compounds like this one will undoubtedly contribute to the development of innovative treatments that improve patient outcomes.